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Compound of Interest

Compound Name: 2-Oxotetradecanoic acid

Cat. No.: B15481127 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential guidance for

the safe use of 2-Oxotetradecanoic acid, including personal protective equipment (PPE),

operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A risk assessment is the foundation of determining the appropriate level of PPE.[1] Based on

the hazardous properties of similar carboxylic and keto acids, the following PPE is

recommended for handling 2-Oxotetradecanoic acid.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

essential.[2][3] A face shield

should be worn in addition to

goggles when there is a higher

risk of splashing.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[2][4] Ensure gloves are

inspected before use and

replaced immediately if

damaged.

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A standard laboratory coat

should be worn. For larger

quantities or splash risks, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection Fume Hood or Respirator

All handling of 2-

Oxotetradecanoic acid that

may generate dust or aerosols

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[2] If a fume hood is not

available, a respirator with an

appropriate cartridge for

organic vapors and

particulates may be necessary

based on a formal risk

assessment.[2]

Foot Protection Closed-Toed Shoes

Leather or chemical-resistant

shoes are required in the

laboratory to protect against

spills.
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Operational Plan
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.

1. Preparation and Engineering Controls:

Ventilation: Always handle 2-Oxotetradecanoic acid in a well-ventilated area, preferably

within a chemical fume hood, to prevent the accumulation of vapors or dust.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5] Have a spill kit appropriate for acidic

compounds nearby.[5]

2. Handling Procedures:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before handling the chemical.

Weighing and Transfer: When weighing the solid compound, do so in a fume hood or a

ventilated balance enclosure to avoid inhaling any dust. Use appropriate tools (e.g.,

spatulas) to transfer the solid.

Solution Preparation: When dissolving the acid, slowly add it to the solvent. If diluting a

concentrated acidic solution, always add the acid to the water, never the other way around,

to dissipate any heat generated.

Avoid Contamination: Keep containers of 2-Oxotetradecanoic acid sealed when not in use.

3. In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[5]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open.[5][6] Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

Disposal Plan
Proper disposal of 2-Oxotetradecanoic acid and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect solid 2-Oxotetradecanoic acid waste and any contaminated materials

(e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.

Liquid Waste: Collect acidic liquid waste in a separate, compatible, and clearly labeled

hazardous waste container.[7] Do not mix with incompatible waste streams such as bases or

oxidizers.[5]

2. Container Management:

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first

rinseate should be collected and disposed of as hazardous waste.[7] For highly toxic

materials, the first three rinses must be collected.[7] After thorough rinsing and air-drying, the

container may be disposed of as non-hazardous waste, depending on institutional policies.

3. Waste Treatment and Disposal:

Neutralization: Depending on the concentration and volume, dilute acidic waste solutions

may be neutralized. Slowly add a base (e.g., sodium bicarbonate or a dilute sodium

hydroxide solution) while stirring and monitoring the pH.[8][9] This process should be carried

out in a fume hood.

Final Disposal: Once neutralized to a pH between 6 and 8, the solution may be permissible

for drain disposal with copious amounts of water, in accordance with local and institutional
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regulations.[8][9] Concentrated or large volumes of acidic waste should be disposed of

through your institution's hazardous waste management program.[7]

Start: Prepare for Handling

Assess Risks & Review SDS

Don Appropriate PPE

Set Up in Fume Hood

Weigh & Transfer Chemical

Perform Experiment

Decontaminate Workspace & Equipment

Segregate & Dispose of Waste

Remove PPE

End
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Oxotetradecanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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